Cas no 1998537-55-5 ((1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 1998537-55-5
• MF: C₅H₄F₃NOS
• MW: 183.151570320129
• CID: 5897325
• PubChem ID: 165638924
• Update Time: 2025-10-12

(1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol
• 1998537-55-5
• EN300-1976033

• Inchi： 1S/C5H4F3NOS/c6-5(7,8)4(10)3-1-9-2-11-3/h1-2,4,10H/t4-/m1/s1
• InChI Key： QQQFVSKBXFHSNG-SCSAIBSYSA-N
• SMILES： S1C=NC=C1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 182.99656941g/mol
• Monoisotopic Mass: 182.99656941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1998537-55-5)

The compound (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol, identified by its CAS No. 1998537-55-5, is a chiral fluorinated alcohol derivative featuring a 1,3-thiazole ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the trifluoromethyl group and the thiazole moiety contributes to its distinct physicochemical properties, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for optimizing drug candidates. Researchers frequently explore its applications in asymmetric synthesis and catalysis, aligning with the growing trend of green chemistry and sustainable methodologies. The compound’s chirality also makes it a focal point for studies on enantioselective reactions, a hot topic in organic chemistry forums and publications.

From a commercial perspective, CAS No. 1998537-55-5 is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its relevance extends to the development of heterocyclic pharmaceuticals, particularly in antiviral and antifungal agents, where the thiazole ring is a privileged scaffold. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and stereochemical integrity, ensuring compliance with industry standards.

Environmental and regulatory considerations further highlight the importance of (1S)-2,2,2-trifluoro-1-(1,3-thiazol-5-yl)ethan-1-ol. With increasing scrutiny on PFAS (per- and polyfluoroalkyl substances), this compound’s trifluoro group is carefully evaluated for its ecological impact. However, its judicious use in controlled applications underscores its balance between efficacy and safety—a critical discussion point in ESG-focused research.

In summary, 1998537-55-5 represents a versatile and scientifically intriguing compound at the intersection of medicinal chemistry and material science. Its synthesis, applications, and regulatory profile continue to inspire innovation, addressing both academic curiosity and industrial needs in a rapidly evolving chemical landscape.